Cas no 2248259-75-6 (1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate)

• Product Name: 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate
• CAS No: 2248259-75-6
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6221292
• PubChem ID: 165728428
• Update Time: 2025-11-01

1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521449
• 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate
• 2248259-75-6

• Inchi： 1S/C22H20N2O6/c25-19-16-10-4-5-11-17(16)20(26)24(19)30-21(27)18-12-6-7-13-23(18)22(28)29-14-15-8-2-1-3-9-15/h1-5,8-11,18H,6-7,12-14H2
• InChI Key： OVJJIOAERKVFTQ-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCN1C(=O)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate

Research Brief on 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate (CAS: 2248259-75-6)

Recent studies have highlighted the significance of 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate (CAS: 2248259-75-6) as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems.

The compound's structure, featuring a piperidine core and a phthalimide moiety, has been the subject of extensive investigation. Researchers have focused on its synthesis, stability, and biological activity. Recent publications indicate that this compound exhibits notable interactions with specific protein targets, suggesting its utility in developing novel inhibitors for diseases such as cancer and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to act as a prodrug, releasing active metabolites under physiological conditions. This property has been leveraged in the design of targeted therapies, where controlled release of the active agent is crucial for minimizing side effects and enhancing efficacy. Studies have demonstrated that 1-benzyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,2-dicarboxylate can be effectively conjugated with other pharmacophores to improve bioavailability and therapeutic outcomes.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology tools. Its ability to selectively label and modify biomolecules has made it a valuable asset in proteomics and enzyme mechanism studies. Recent advancements in synthetic methodologies have further streamlined the production of this compound, enabling broader application in both academic and industrial settings.

Looking ahead, ongoing research aims to elucidate the full spectrum of this compound's biological activities and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative applications, potentially leading to breakthrough therapies in the near future.